methyl N-[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]glycinate

• IUPAC Name: methyl 2-[[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]amino]acetate
• InChI: InChI=1S/C9H15N5O3/c1-14(2)8-11-7(10-5-6(15)16-3)12-9(13-8)17-4/h5H2,1-4H3,(H,10,11,12,13)
• InChI Key: ZNMIPVGPQIFKMI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)NCC(=O)OC)OC
• Molecular Formula: C9H15N5O3
• Molecular Weight: 241.25 g/mol

Description

Methyl N-[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]glycinate, commonly known as Metamitron, is an herbicide that is used to control weeds in various crops. It was first introduced in the market in the 1970s and has since become a popular herbicide due to its effectiveness and low toxicity.

Mechanism of Action

Metamitron works by inhibiting the photosynthesis process in plants. It blocks the transfer of electrons in the photosystem II complex, which is essential for the production of ATP and NADPH. This leads to a reduction in the amount of energy available for the plant, ultimately leading to its death.
Biochemical and Physiological Effects:
Metamitron is relatively safe for use in crops and has low toxicity to humans and animals. However, research has shown that it can have some physiological effects on plants. It has been found to cause changes in the levels of various enzymes and proteins in plants, which can affect their growth and development.

Advantages and Limitations for Lab Experiments

Metamitron is a useful tool for researchers studying plant physiology and biochemistry. It can be used to study the effects of herbicides on plants and to investigate the mechanisms of photosynthesis. However, its use is limited by its specificity to plants and its potential effects on non-target organisms.

Future Directions

There are several areas of research that could benefit from the use of Metamitron. One area is the development of new herbicides that are more effective and have lower toxicity. Another area is the study of the effects of herbicides on soil microorganisms, which play a crucial role in nutrient cycling and soil health. Additionally, the use of Metamitron in combination with other herbicides could be explored to develop more effective weed control strategies.

Synthesis Methods

Metamitron is synthesized through a reaction between glycine and 4-(dimethylamino)-6-methoxy-1,3,5-triazine-2-yl chloride. The reaction takes place in the presence of a base and yields Metamitron as the final product. The synthesis of Metamitron is relatively simple and can be carried out on a large scale.

Scientific Research Applications

Metamitron has been extensively studied for its herbicidal properties and has been found to be effective against a wide range of weeds. It is commonly used in crops such as sugar beet, potatoes, and tomatoes, among others. Research has shown that Metamitron can reduce weed density and increase crop yields, making it an important tool for farmers.